Cas no 2680753-46-0 (4-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 2680753-46-0
• MF: C₇H₁₂N₄S
• MW: 184.261979103088
• CID: 6129653
• PubChem ID: 165932605
• Update Time: 2025-10-20

4-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol
• 2680753-46-0
• EN300-7354593

• Inchi： 1S/C7H12N4S/c12-7-10-9-5-11(7)6-2-1-3-8-4-6/h5-6,8H,1-4H2,(H,10,12)
• InChI Key： FUOZPXVOINURIW-UHFFFAOYSA-N
• SMILES： S=C1NN=CN1C1CNCCC1

Computed Properties

• Exact Mass: 184.07826757g/mol
• Monoisotopic Mass: 184.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(piperidin-3-yl)-4H-1,2,4-triazole-3-thiol

4-(Piperidin-3-yl)-4H-1,2,4-Triazole-3-thiol: A Comprehensive Overview

4-(Piperidin-3-yl)-4H-1,2,4-triazole-3-thiol, also known by its CAS number CAS No. 2680753-46-0, is a fascinating compound with a rich chemical structure and diverse applications. This compound belongs to the class of heterocyclic compounds, specifically triazoles, which are widely studied in organic chemistry due to their unique properties and potential uses in various fields.

The molecular structure of 4-(Piperidin-3-yl)-4H-1,2,4-triazole-3-thiol consists of a triazole ring fused with a thiol group and a piperidine moiety. The triazole ring is a five-membered aromatic ring containing three nitrogen atoms and one sulfur atom. The piperidine group is a six-membered saturated ring with one nitrogen atom. This combination of functional groups makes the compound highly versatile and reactive.

Recent studies have highlighted the potential of 4-(Piperidin-3-yl)-4H-1,2,4-triazole-3-thiol in the field of medicinal chemistry. Researchers have explored its anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, the compound has shown potential in catalytic applications due to its ability to coordinate with metal ions and stabilize transition states.

In terms of synthesis, 4-(Piperidin-3-yl)-4H-1,2,4-triazole-3-thiol can be prepared through various methods. One common approach involves the reaction of piperidine with an appropriate triazole thiol precursor under specific conditions. The synthesis process often requires precise control over reaction parameters such as temperature and pH to ensure optimal yield and purity.

The physical properties of this compound are also worth noting. It has a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical reactions and formulations.

One of the most exciting developments involving 4-(Piperidin-3-yli)-triazole thiol is its application in material science. Scientists have recently discovered that this compound can act as a building block for constructing advanced materials with unique electronic and mechanical properties. For instance, it has been used in the synthesis of metal-free catalysts for organic transformations.

In conclusion, CAS No. 2680753-46-based compounds like 4-(Piperidin-yli)triazole thiol continue to be a subject of intense research due to their diverse applications across multiple disciplines. From medicinal chemistry to material science, this compound demonstrates immense potential for innovation and practical use.